Cas no 1159815-08-3 (4-Bromo-2-(2-fluorophenyl)thiazole)
4-Bromo-2-(2-fluorophenyl)thiazole is a halogenated thiazole derivative featuring a bromo substituent at the 4-position and a 2-fluorophenyl group at the 2-position of the thiazole ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of both bromine and fluorine enhances its reactivity, enabling selective cross-coupling reactions and functional group transformations. Its stable thiazole core and electron-withdrawing fluorophenyl group make it valuable for constructing complex heterocyclic frameworks. The compound is characterized by high purity and consistent performance, ensuring reliability in research and industrial applications. Proper handling and storage are recommended due to its sensitivity to light and moisture.
1159815-08-3 structure
Product Name:4-Bromo-2-(2-fluorophenyl)thiazole
CAS No:1159815-08-3
MF:C9H5BrFNS
MW:258.110103368759
CID:4574142
Update Time:2025-10-07
4-Bromo-2-(2-fluorophenyl)thiazole Chemical and Physical Properties
Names and Identifiers
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- 4-Bromo-2-(2-fluorophenyl)thiazole
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- Inchi: 1S/C9H5BrFNS/c10-8-5-13-9(12-8)6-3-1-2-4-7(6)11/h1-5H
- InChI Key: GBLBACRYQORPJS-UHFFFAOYSA-N
- SMILES: S1C=C(Br)N=C1C1=CC=CC=C1F
4-Bromo-2-(2-fluorophenyl)thiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P01FGB9-100mg |
4-Bromo-2-(2-fluorophenyl)thiazole |
1159815-08-3 | 95% | 100mg |
$140.00 | 2023-12-26 | |
| 1PlusChem | 1P01FGB9-250mg |
4-Bromo-2-(2-fluorophenyl)thiazole |
1159815-08-3 | 95% | 250mg |
$240.00 | 2023-12-26 | |
| A2B Chem LLC | AX99797-100mg |
4-Bromo-2-(2-fluorophenyl)thiazole |
1159815-08-3 | 95% | 100mg |
$148.00 | 2024-04-20 | |
| A2B Chem LLC | AX99797-250mg |
4-Bromo-2-(2-fluorophenyl)thiazole |
1159815-08-3 | 95% | 250mg |
$253.00 | 2024-04-20 |
4-Bromo-2-(2-fluorophenyl)thiazole Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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